6-Methoxy-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one

• IUPAC Name: 6-methoxy-4,4-dimethyl-2,3-dihydronaphthalen-1-one
• InChI: InChI=1S/C13H16O2/c1-13(2)7-6-12(14)10-5-4-9(15-3)8-11(10)13/h4-5,8H,6-7H2,1-3H3
• InChI Key: AHUQIBQLSNNYHY-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(=O)C2=C1C=C(C=C2)OC)C
• Molecular Formula: C13H16O2
• Molecular Weight: 204.26 g/mol

Description

6-Methoxy-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one, also known as 6-Methoxy-4,4-dimethyl-1-tetralone, is a chemical compound that belongs to the class of naphthalenones. It has been found to possess various biochemical and physiological effects, which have led to its extensive use in scientific research.

Mechanism of Action

The mechanism of action of 6-Methoxy-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one is not fully understood. However, it has been proposed that it exerts its effects through the modulation of various signaling pathways, including the NF-κB pathway, the MAPK pathway, and the PI3K/Akt pathway. It has also been shown to inhibit the activity of various enzymes, including COX-2 and iNOS.
Biochemical and Physiological Effects:
This compound,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one has been found to possess various biochemical and physiological effects. It has been shown to possess antioxidant and anti-inflammatory properties, which may be attributed to its ability to scavenge free radicals and to inhibit the activity of pro-inflammatory enzymes. It has also been found to possess anticancer properties, which may be attributed to its ability to induce apoptosis in cancer cells. Additionally, it has been shown to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-Methoxy-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one in lab experiments is its ability to exert multiple effects, including antioxidant, anti-inflammatory, and anticancer properties. This makes it a useful compound for studying various diseases and conditions. However, one of the limitations of using this compound is its limited solubility in water, which may make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the study of 6-Methoxy-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one. One direction is to investigate its potential as a therapeutic agent for various diseases and conditions, including cancer, neurodegenerative diseases, and inflammatory disorders. Another direction is to study its mechanism of action in more detail, in order to better understand how it exerts its effects. Additionally, there is a need to develop more efficient synthesis methods for this compound, in order to facilitate its use in scientific research.

Scientific Research Applications

6-Methoxy-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one has been extensively used in scientific research due to its various biochemical and physiological effects. It has been found to possess antioxidant, anti-inflammatory, and anticancer properties. It has also been shown to have neuroprotective effects and to improve cognitive function.

Synthesis routes and methods

Procedure details

A solution of 7-methoxy-1,1-dimethyl-1,2,3,4-tetrahydronaphthalene (Intermediate 8, 1.65 g, 8.7 mmol) in 7.5 mL of glacial acetic acid was cooled to 0° C. and treated with a solution of chromium trioxide (2 g, 20 mmol) in 8mL of acetic acid and 7 mL of water. The reaction mixture was then allowed to warm to ambient temperature and stirred overnight. It was diluted with water and extracted with diethyl ether (×2). The combined organic phase was washed with water (×1), saturated aqueous sodium bicarbonate (×1) and brine (×1), dried over anhydrous magnesium sulfate, filtered and evaporated in vacuo to afford the title compound (1.64 g, 93%) as a yellow oil.